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Compound of Interest

Compound Name: RO3244794

Cat. No.: B1248667 Get Quote

Essential Safety and Handling Guide for RO3244794
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with RO3244794. Given the absence

of a publicly available, specific Safety Data Sheet (SDS), the following procedures are based

on the compound's identity as a potent prostacyclin (IP) receptor antagonist and established

best practices for handling potent, biologically active powdered compounds.[1][2][3][4]

Adherence to these guidelines is critical for ensuring personnel safety and preventing

contamination.

Compound Identity and Properties
RO3244794 is a potent and selective antagonist for the prostacyclin (IP) receptor, typically

supplied as a solid powder.[1][3][4] Its high potency at low concentrations necessitates

stringent handling protocols to avoid inadvertent exposure.

Table 1: Compound Data Summary
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Property Value

Chemical Name

R-3-(4-fluoro-phenyl)-2-[5-(4-fluoro-
phenyl)-benzofuran-2-
ylmethoxycarbonylamino]-propionic
acid[4]

Molecular Formula C25H19F2NO5[3]

Molecular Weight 451.43 g/mol [3]

| Appearance | Solid Powder[1][3] |

Table 2: Recommended Storage Conditions

Form Temperature Duration Notes

Powder (Short-term) 0 - 4°C Days to weeks
Keep dry and dark.
[3]

Powder (Long-term) -20°C Up to 3 years
Keep dry and dark.[3]

[5]

In Solvent -20°C Up to 1 month Protect from light.[1]

| In Solvent | -80°C | 6 months - 1 year | Protect from light.[1][5] |

Operational Plan and Personal Protective
Equipment (PPE)
The primary risk associated with RO3244794 is the inhalation of airborne powder during

handling.[2][6] Therefore, a containment-focused approach is mandatory. Engineering controls

(e.g., chemical fume hood, ventilated balance enclosure) are the first line of defense,

supplemented by appropriate PPE.

Table 3: Personal Protective Equipment (PPE) for Handling RO3244794

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC1751302/
https://www.medkoo.com/products/13707
https://www.medkoo.com/products/13707
https://www.medchemexpress.com/ro3244794.html
https://www.medkoo.com/products/13707
https://www.medkoo.com/products/13707
https://www.medkoo.com/products/13707
https://www.targetmol.com/compound/ro3244794
https://www.medchemexpress.com/ro3244794.html
https://www.medchemexpress.com/ro3244794.html
https://www.targetmol.com/compound/ro3244794
https://www.benchchem.com/product/b1248667?utm_src=pdf-body
https://agnopharma.com/technical-briefs/potent-compound-handling-operations/
https://www.ilcdover.com/en/company/news/pharmaceutical-powder-handling-101-safety-compliance-containment/
https://www.benchchem.com/product/b1248667?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1248667?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Task
Eye/Face
Protection

Hand
Protection

Body
Protection

Respiratory
Protection

Handling

Closed

Containers

(Receiving,
Storage)

Safety glasses
with side
shields

Single pair
nitrile gloves

Standard lab
coat

Not generally
required

Weighing Solid

Powder

Chemical safety

goggles or face

shield

Double pair of

nitrile gloves

Disposable gown

over lab coat or a

full Tyvek suit[7]

N95 respirator or

PAPR

(mandatory)[7][8]

Preparing

Solutions (in a

certified fume

hood)

Chemical safety

goggles

Double pair of

nitrile gloves

Disposable gown

or lab coat

Not required if

work is

performed

correctly within a

certified chemical

fume hood

Handling Dilute

Solutions

Safety glasses

with side shields

Single pair of

nitrile gloves

Standard lab

coat

Not generally

required

| Spill Cleanup / Waste Disposal | Chemical safety goggles and face shield | Heavy-duty

chemical resistant gloves over nitrile gloves | Disposable, fluid-resistant gown or Tyvek suit |

N95 respirator or higher |

Experimental Protocol: Step-by-Step Handling
Procedures
1. Receiving and Storing the Compound:

Preparation: Before receipt, designate a specific, labeled storage area in a -20°C freezer.

Procedure:

Upon receipt, visually inspect the container for any damage or leaks without opening the

secondary packaging.
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Don minimum PPE (lab coat, safety glasses, single pair of nitrile gloves) to handle the

sealed container.

Place the container in the designated, labeled secondary containment within the freezer.

Log the compound into the chemical inventory.

2. Weighing the Powdered Compound (High-Hazard Task):

Preparation: This operation must be performed within a ventilated balance enclosure or a

powder containment hood. If unavailable, a chemical fume hood can be used, but be mindful

of air currents affecting balance accuracy.[8] Cover the work surface with disposable

absorbent bench paper.[8]

Procedure:

Don the required high-level PPE: disposable gown over lab coat, double nitrile gloves,

safety goggles, and an N95 respirator or PAPR.[7][9]

Use dedicated, labeled spatulas and weigh boats.

Carefully transfer the desired amount of powder, keeping the container opening angled

away from your breathing zone.

Keep containers closed as much as possible.[8]

Once weighing is complete, securely cap the stock container and wipe it down with a

damp cloth before returning it to storage.

The weighed powder should be immediately prepared for dissolution or sealed in a tared,

labeled container.

Clean all equipment (spatula, work surface) thoroughly. Dispose of all contaminated

disposable materials (gloves, weigh boat, bench paper) as hazardous solid waste.

3. Preparing Stock Solutions:

Preparation: All solution preparation must occur within a certified chemical fume hood.[8]
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Procedure:

Don appropriate PPE: lab coat or disposable gown, double nitrile gloves, and chemical

safety goggles.

Place the sealed container with the weighed powder inside the fume hood.

Add the solvent to the powder slowly to avoid aerosolizing any dry material. Sonication

may be required to aid dissolution.[5]

Once dissolved, cap the solution vial securely.

Clean the work area and dispose of all contaminated disposables as hazardous waste.

Disposal Plan
All materials contaminated with RO3244794 must be treated as hazardous chemical waste and

disposed of according to institutional and local regulations.[10] Do not dispose of this chemical

down the drain or in the standard trash.[10]

Solid Waste:

Collect all contaminated solid items, including gloves, weigh boats, disposable gowns,

pipette tips, and paper towels.

Place them in a dedicated, puncture-proof hazardous waste container that is clearly

labeled with "Hazardous Waste" and the chemical name "RO3244794".

Keep the container sealed when not in use.

Liquid Waste:

Collect all unused or waste solutions containing RO3244794 in a dedicated, sealed, and

chemically compatible hazardous waste container.

Label the container clearly with "Hazardous Waste," the chemical name, solvent(s), and

approximate concentration.
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Segregate halogenated and non-halogenated solvent waste streams.[10]

Empty Stock Containers:

Triple rinse the empty container with a suitable solvent (e.g., the solvent used for stock

solutions).

Collect the rinsate as hazardous liquid waste.[10]

After rinsing, deface or remove the original label. The container can then be disposed of

as regular laboratory glassware or plastic.[10]

Mandatory Visualizations
The following diagrams illustrate the essential workflows for safely handling RO3244794.
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Caption: Workflow for the safe handling of RO3244794 from receipt to disposal.
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Caption: Decision guide for selecting appropriate PPE based on the handling task.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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